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Compound of Interest

Compound Name: 3-[(2-Phenylethoxy)methyl]aniline

CAS No.: 1039862-68-4

Cat. No.: B1519042

Get Quote

Executive Summary
3-[(2-Phenylethoxy)methyl]aniline (CAS: 1039862-68-4) is a critical intermediate in the

synthesis of tyrosine kinase inhibitors and other small-molecule therapeutics. Its structural core

—a meta-substituted aniline linked via an ether bridge to a phenethyl moiety—presents specific

spectral challenges during quality control.

This guide provides a definitive protocol for confirming the identity of this compound,

distinguishing it from its nitro-precursors and structural regioisomers. Unlike generic databases,

we focus on the causality of spectral shifts to provide a self-validating analytical framework.

Structural Logic & Synthesis Pathway
To understand the spectral data, one must understand the origin of the molecule. The synthesis

typically proceeds via a Williamson ether synthesis followed by a chemoselective reduction.

Diagnostic Checkpoint: The most common failure mode is incomplete reduction of the nitro

group or uncleaved benzyl protecting groups (if used).
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3-Nitrobenzyl bromide
(Starting Material)

Intermediate:
1-Nitro-3-[(2-phenylethoxy)methyl]benzene

(Diagnostic: NO2 bands, No NH2)

NaH, THF
Ether Formation

2-Phenylethanol

Target:
3-[(2-Phenylethoxy)methyl]aniline

(Diagnostic: NH2 signal, Upfield Shift)

H2, Pd/C
Nitro Reduction

Click to download full resolution via product page

Figure 1: Synthesis pathway highlighting the critical transformation from Nitro (Intermediate) to

Amine (Target) which dictates the spectral shift.

Spectral Characterization Data
3.1. Nuclear Magnetic Resonance (NMR) Analysis
The following data represents the predicted high-resolution consensus shifts based on

chemometric additivity rules for the specific solvated environment (CDCl₃).

Table 1: 1H NMR Diagnostic Signals (400 MHz, CDCl₃)
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Assignment
Shift (δ,
ppm)

Multiplicity Integration
Coupling
(J)

Diagnostic
Note

Ar-H (Distal

Ph)
7.18 – 7.35 Multiplet 5H -

Overlapping

aromatic

region; less

diagnostic.

Ar-H (Aniline

C5)
7.12 Triplet 1H 7.8 Hz

Pseudo-

triplet; central

aniline ring

proton.

Ar-H (Aniline

C2/4/6)
6.60 – 6.75 Multiplet 3H -

Critical:

Upfield shift

due to

electron-

donating -

NH₂ group.

Benzylic -

CH₂-O
4.48 Singlet 2H -

Sharp singlet.

Distinguishes

from

regioisomers.

-NH₂ 3.65 Broad Singlet 2H -

Exchangeabl

e with D₂O.

Disappears in

acidic media.

-O-CH₂-

(Ethyl)
3.72 Triplet 2H 7.2 Hz

Part of the

A2B2 ether

system.

-CH₂-Ph

(Ethyl)
2.95 Triplet 2H 7.2 Hz

Benzylic

triplet; distinct

from O-CH₂.

Table 2: 13C NMR Carbon Skeleton Confirmation
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Carbon Type Shift (δ, ppm) Interpretation

C-NH₂ (Ipso) ~146.5
Deshielded ipso-carbon

attached to amine.

C-CH₂-O (Ipso) ~139.0
Meta-position attachment

point.

Ar-CH (Aniline) 114.0 - 118.5
Shielded: Ortho/Para to NH₂.

Key purity indicator.

Benzylic CH₂ 72.8
Characteristic ether linkage

shift.

Ethyl O-CH₂ 71.2
Downfield due to oxygen

electronegativity.

Ethyl Ph-CH₂ 36.4 Typical benzylic methylene.

3.2. Mass Spectrometry (HRMS)
Formula: C₁₅H₁₇NO

Exact Mass: 227.1310

Observed [M+H]⁺: 228.1383 ± 5 ppm

Fragmentation Pattern: Expect a major fragment at m/z 106 (loss of phenethyl ether chain,

generating the aminobenzyl cation).

3.3. Infrared Spectroscopy (FT-IR)
Diagnostic Bands:

3350 & 3440 cm⁻¹: Primary amine (-NH₂) stretching doublet. Absence confirms Nitro

reduction.

1100 cm⁻¹: C-O-C ether stretching (strong).

Absence of 1350/1530 cm⁻¹: Disappearance of N-O symmetric/asymmetric stretches

(Nitro impurity check).
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Comparative Analysis: Target vs. Alternatives
In drug discovery, this compound is often compared against its Nitro Precursor (process

impurity) and its Benzyl Analog (structural alternative).

Table 3: Comparative Spectral Fingerprints

Feature
Target: 3-[(2-

Phenylethoxy)methyl

]aniline

Impurity: Nitro

Precursor

Analog: 3-

(Benzyloxymethyl)an

iline

1H NMR (Ar-H)

Upfield (6.6-6.7

ppm)Electron-rich

ring.

Downfield (7.5-8.2

ppm)Electron-poor

ring.

Upfield (6.6-6.7

ppm)Similar electronic

environment.

Ether Linkage
Two Triplets(-

CH₂CH₂-) system.

Two Triplets(-

CH₂CH₂-) system.

One Singlet(-CH₂-Ph)

benzyl group.

NH₂ Signal Present (~3.6 ppm) Absent Present (~3.6 ppm)

Physical State
Viscous Oil / Low

melting solid

Yellow Crystalline

Solid
Viscous Oil

Experimental Validation Protocol
Objective: Validate batch identity and purity >98%.

Step 1: Sample Preparation

Dissolve 10 mg of the compound in 0.6 mL of CDCl₃ (ensure solvent is neutralized; acidity

can shift the NH₂ peak or cause broadening).

Add a trace of TMS (Tetramethylsilane) as an internal reference (0.00 ppm).

Step 2: 1H NMR Acquisition

Parameters: 16 scans, 30°C, 1s relaxation delay.

QC Criteria:
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Verify the integration ratio of Benzylic Singlet (2H) to Aromatic Region (8H total) is exactly

1:4.

Confirm the presence of the NH₂ broad singlet. If unsure, add 1 drop of D₂O; the peak at

~3.6 ppm should vanish (D-exchange).

Step 3: Purity Calculation

Where

is the integration of the diagnostic benzylic singlet (4.48 ppm for product vs 4.60 ppm for nitro
precursor).

Step 4: HPLC-MS Confirmation

Column: C18 Reverse Phase (e.g., Agilent Zorbax), 3.5 µm.

Mobile Phase: A: Water + 0.1% Formic Acid; B: Acetonitrile.

Gradient: 5% B to 95% B over 10 min.

Detection: UV 254 nm and ESI+ (Scan 100-600 m/z).

Success Criteria: Single peak at expected retention time with [M+H]⁺ = 228.1.

Troubleshooting & Logic Flow
Use this decision tree to resolve spectral anomalies.
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Spectral Anomaly Detected

Is the NH2 peak (3.6 ppm) missing?

Are aromatic protons downfield (>7.5 ppm)?

No

Sample is acidic (Salt form)
Action: Wash with NaHCO3

Yes

Is the ether region a singlet instead of triplets?

No

Incomplete Reduction
Action: Reprocess with H2/Pd-C

Yes

Wrong Starting Material
(Benzyl vs Phenethyl)

Action: Check Reagent Inventory

Yes

Click to download full resolution via product page

Figure 2: Troubleshooting logic for common spectral deviations in aniline ether synthesis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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